Cas no 2229230-52-6 (3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol)

• Product Name: 3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• CAS No: 2229230-52-6
• MF: C₉H₁₁F₃N₂O
• MW: 220.191652536392
• CID: 6083666
• PubChem ID: 165780899
• Update Time: 2025-10-05

3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol
• 2229230-52-6
• EN300-1959916
• 3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol

• Inchi： 1S/C9H11F3N2O/c10-9(11,12)8-7(2-1-3-14-8)6(4-13)5-15/h1-3,6,15H,4-5,13H2
• InChI Key： CKYBIGRJXKQWLM-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=CN=1)C(CO)CN)(F)F

Computed Properties

• Exact Mass: 220.08234746g/mol
• Monoisotopic Mass: 220.08234746g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 59.1Ų

Additional information on 3-amino-2-2-(trifluoromethyl)pyridin-3-ylpropan-1-ol

Comprehensive Overview of 3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol (CAS No. 2229230-52-6)

3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol (CAS No. 2229230-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound features a unique molecular structure combining a pyridine ring with a trifluoromethyl group and an amino-propanol side chain, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly interested in its potential as a building block for bioactive molecules due to its structural complexity and functional group diversity.

The growing demand for fluorinated compounds in medicinal chemistry has positioned 3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol as a valuable synthetic target. Fluorine incorporation often enhances metabolic stability and bioavailability, which explains why this compound is frequently explored in the development of small-molecule inhibitors and kinase modulators. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current healthcare challenges.

From a synthetic chemistry perspective, CAS No. 2229230-52-6 presents interesting opportunities for catalyzed cross-coupling reactions and stereoselective transformations. The presence of both amino and hydroxyl groups allows for diverse derivatization pathways, enabling the creation of compound libraries for high-throughput screening. This adaptability makes it particularly useful in fragment-based drug design approaches that are revolutionizing modern pharmaceutical development.

The compound's physicochemical properties, including its solubility profile and logP value, have been carefully characterized to facilitate its application in various research settings. Analytical methods such as HPLC purification and NMR characterization are typically employed to ensure the high purity required for sensitive biological studies. These quality control measures are critical when working with such multifunctional intermediates in precision medicine applications.

In the agrochemical sector, derivatives of 3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol have shown promise as potential plant growth regulators and pest control agents. The trifluoromethyl group's electron-withdrawing properties can significantly influence the biological activity of resulting compounds, making this scaffold attractive for developing new crop protection solutions. This application aligns with the global push toward sustainable agriculture and reduced environmental impact of farming practices.

Market analysts note increasing interest in CAS No. 2229230-52-6 from contract research organizations and academic institutions specializing in medicinal chemistry optimization. The compound's patent landscape and commercial availability are frequently discussed topics among researchers seeking novel chemical probes for biological targets. Several suppliers now offer custom synthesis services for this molecule, reflecting its growing importance in drug discovery pipelines worldwide.

From a safety perspective, proper handling of 3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol requires standard laboratory precautions for amino-alcohol compounds. While not classified as highly hazardous, researchers should employ appropriate personal protective equipment when working with this material, especially during scale-up procedures. The compound's stability under various storage conditions has been documented to guide proper inventory management in research facilities.

The future research directions for this compound likely involve exploring its structure-activity relationships in greater depth and developing more efficient synthetic routes. With the pharmaceutical industry's continued focus on targeted therapies and precision medicine, intermediates like CAS No. 2229230-52-6 will remain crucial tools for medicinal chemists. Its unique combination of functional groups offers numerous possibilities for creating novel bioactive molecules with improved pharmacological profiles.

Environmental considerations regarding fluorinated compounds have prompted investigations into the biodegradation pathways of molecules containing the trifluoromethyl group. While 3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol itself isn't considered an environmental contaminant, understanding its ecological impact forms part of responsible research practices in green chemistry initiatives. This aligns with the broader scientific community's emphasis on sustainable chemical development.

In conclusion, 3-amino-2-[2-(trifluoromethyl)pyridin-3-yl]propan-1-ol (CAS No. 2229230-52-6) represents an important synthetic intermediate with wide-ranging applications in life sciences research. Its structural features make it particularly valuable for developing new therapeutic agents and agrochemicals, while ongoing studies continue to reveal its full potential. As research into fluorinated bioactive compounds expands, this molecule will undoubtedly play a significant role in advancing both fundamental science and practical applications.